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Compound of Interest

Compound Name: Desmethyl Celecoxib

Cat. No.: B154141 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Desmethyl Celecoxib, an analog of Celecoxib, is a selective cyclooxygenase-2 (COX-2)

inhibitor with potent anti-inflammatory properties.[1][2] Accurate preparation and proper storage

of stock solutions are critical for ensuring the compound's stability and obtaining reliable and

reproducible results in downstream applications. This document provides detailed protocols for

the preparation and storage of Desmethyl Celecoxib stock solutions for research use.

Chemical and Physical Properties
Desmethyl Celecoxib is a white to off-white crystalline powder. Its key properties are

summarized in the table below.
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Property Value References

Molecular Weight 367.35 g/mol [1][3]

Formula C₁₆H₁₂F₃N₃O₂S [1]

CAS Number 170569-87-6 [1][3]

Solubility (25°C)

      DMSO 73 mg/mL (198.72 mM) [1][3]

      Ethanol 73 mg/mL (198.72 mM) [1][3]

      Water Insoluble [1][3]

Experimental Protocols
Materials and Equipment

Desmethyl Celecoxib powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Ethanol (anhydrous)

Sterile microcentrifuge tubes or cryovials

Analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Stock Solution Preparation (10 mM in
DMSO)
This protocol describes the preparation of a 10 mM stock solution of Desmethyl Celecoxib in

DMSO. This is a common concentration for in vitro studies.
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Pre-weighing Preparation: Before weighing, ensure the Desmethyl Celecoxib powder has

equilibrated to room temperature to prevent condensation.

Weighing: Accurately weigh out 3.67 mg of Desmethyl Celecoxib powder using an

analytical balance and place it into a sterile microcentrifuge tube.

Calculation:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (L) = 0.00367 g / (0.010 mol/L * 367.35 g/mol ) = 0.001 L = 1 mL

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the Desmethyl
Celecoxib powder. Use fresh DMSO, as moisture can reduce the compound's solubility.[1]

Dissolution: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Gentle warming in a water bath (37°C) for a few minutes can aid

dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 20 µL or 50 µL) in sterile cryovials.

[1]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

solvent, and date of preparation. Immediately transfer the aliquots to the appropriate storage

temperature (see Section 4.0).
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Preparation Workflow
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Figure 1. Experimental workflow for Desmethyl Celecoxib stock solution preparation.

Storage Recommendations
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Proper storage is crucial to maintain the stability and efficacy of Desmethyl Celecoxib. Both

the solid compound and its stock solutions require specific storage conditions.

Form
Storage
Temperature

Duration References

Solid Powder -20°C 3 years [1]

Stock Solution in

Solvent
-80°C 6 - 12 months [1][2]

-20°C 1 month [1][2]

Key Storage Practices:

Avoid Freeze-Thaw Cycles: Aliquoting the stock solution is highly recommended to prevent

degradation from repeated temperature changes.[1]

Protect from Light: Many related compounds are sensitive to light.[4][5] Store aliquots in

amber-colored vials or in a light-blocking container.

Protect from Moisture: Use anhydrous solvents and tightly sealed containers to prevent

hydration, which can affect stability and solubility.[5]

Factors Affecting Stock Solution Stability
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Figure 2. Key factors that can negatively impact the stability of the stock solution.

Quality Control
To ensure the integrity of the prepared stock solution, it is advisable to perform periodic quality

control checks.

Visual Inspection: Before each use, visually inspect the solution for any signs of precipitation

or discoloration. If any particulates are observed, the aliquot should be discarded.

Functional Assays: The activity of the Desmethyl Celecoxib stock solution can be

periodically verified using a relevant biological assay, such as a COX-2 inhibition assay, to

confirm its potency.

Analytical Methods: For rigorous quality control, methods like High-Performance Liquid

Chromatography (HPLC) can be used to assess the purity and concentration of the

compound in the stock solution over time.

Safety Precautions
Handle Desmethyl Celecoxib powder in a well-ventilated area or a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for detailed handling and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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